Cas no 331959-42-3 (1-Ethyl-6,7-dimethoxyisoquinolin-3-ol)

• Product Name: 1-Ethyl-6,7-dimethoxyisoquinolin-3-ol
• CAS No: 331959-42-3
• MF: C₁₃H₁₅NO₃
• MW: 233.263103723526
• CID: 2133594
• PubChem ID: 2818501
• Update Time: 2024-03-01

1-Ethyl-6,7-dimethoxyisoquinolin-3-ol Chemical and Physical Properties

Names and Identifiers

• 1-ethyl-6,7-dimethoxy-3(2H)-Isoquinolinone
• 1-ethyl-6,7-dimethoxyisoquinolin-3-ol
• Maybridge1_004276
• Oprea1_836318
• HMS553K10
• DCVWACZNVRBNJN-UHFFFAOYSA-N
• 1-ethyl-6,7-dimethoxy-3-isoquinolinol
• 3(2H)-Isoquinolinone, 1-ethyl-6,7-dimethoxy-
• 1-ETHYL-6,7-DIMETHOXY-ISOQUINOLIN-3-OL
• 1-Ethyl-6,7-dimethoxyisoquinolin-3-ol

• Inchi： 1S/C13H15NO3/c1-4-10-9-7-12(17-3)11(16-2)5-8(9)6-13(15)14-10/h5-7H,4H2,1-3H3,(H,14,15)
• InChI Key： DCVWACZNVRBNJN-UHFFFAOYSA-N
• SMILES： O(C)C1C(=CC2=CC(NC(CC)=C2C=1)=O)OC

Computed Properties

• Exact Mass: 233.10519334g/mol
• Monoisotopic Mass: 233.10519334g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 17
• Rotatable Bond Count: 3
• Complexity: 481
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 47.6
• XLogP3: 0.8

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Isoquinolines and derivatives Isoquinolones and derivatives